N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea

• IUPAC Name: 1-(3-methylsulfanylphenyl)-3-[2-(4-phenylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C20H26N4OS/c1-26-19-9-5-6-17(16-19)22-20(25)21-10-11-23-12-14-24(15-13-23)18-7-3-2-4-8-18/h2-9,16H,10-15H2,1H3,(H2,21,22,25)
• InChI Key: FNBKHLLNOKBHQJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)NCCN2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C20H26N4OS
• Molecular Weight: 370.5 g/mol

Description

N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea, commonly known as S-adenosylmethionine (SAMe), is a naturally occurring molecule that is involved in numerous biochemical processes in the body. SAMe is synthesized in the body from methionine and adenosine triphosphate (ATP) and is involved in the methylation of DNA, RNA, and proteins. SAMe has been extensively studied for its potential therapeutic effects in various diseases.

Mechanism of Action

N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is involved in numerous biochemical processes in the body, including the methylation of DNA, RNA, and proteins. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is also involved in the synthesis of neurotransmitters, including serotonin, dopamine, and norepinephrine. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.
Biochemical and Physiological Effects
N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has numerous biochemical and physiological effects in the body. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is involved in the methylation of DNA, RNA, and proteins, which is important for gene expression and protein synthesis. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is also involved in the synthesis of neurotransmitters, including serotonin, dopamine, and norepinephrine, which are important for mood regulation. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has numerous advantages for lab experiments. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is a naturally occurring molecule that is involved in numerous biochemical processes in the body. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is readily available and can be synthesized in the laboratory. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been extensively studied for its potential therapeutic effects in various diseases. However, N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea also has limitations for lab experiments. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is a complex molecule that is involved in numerous biochemical processes, which can make it difficult to study in isolation. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea can also be unstable and may degrade over time.

Future Directions

There are numerous future directions for the study of N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been extensively studied for its potential therapeutic effects in various diseases, but there is still much to learn about its mechanism of action and potential therapeutic uses. Future studies could investigate the effects of N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea on other diseases, such as Alzheimer's disease and Parkinson's disease. Future studies could also investigate the potential use of N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea in combination with other therapies, such as antidepressant medications or anti-inflammatory drugs. Additionally, future studies could investigate the potential use of N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea as a biomarker for various diseases.

Synthesis Methods

N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea can be synthesized in the body from methionine and ATP, but it can also be synthesized in the laboratory. The most common method of synthesizing N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea in the laboratory involves the reaction of S-adenosyl-L-homocysteine with L-methionine in the presence of urea. The reaction produces N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea and adenosine.

Scientific Research Applications

N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been extensively studied for its potential therapeutic effects in various diseases, including depression, osteoarthritis, liver disease, and fibromyalgia. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been shown to have antidepressant effects comparable to those of standard antidepressant medications. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of osteoarthritis. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been studied for its potential use in the treatment of liver disease, including cirrhosis and hepatitis, and has been shown to improve liver function. N-[3-(methylthio)phenyl]-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been studied for its potential use in the treatment of fibromyalgia, and has been shown to improve pain and fatigue symptoms.